Potassium fluoride dihydrate

• IUPAC Name: potassium;fluoride;dihydrate
• InChI: InChI=1S/FH.K.2H2O/h1H;;2*1H2/q;+1;;/p-1
• InChI Key: MZFXHSQFQLKKFD-UHFFFAOYSA-M
• Canonical SMILES: O.O.[F-].[K+]
• Molecular Formula: FH4KO2
• DSSTOX Substance ID: DTXSID90928668
• Molecular Weight: 94.127 g/mol
• CAS No.: 13455-21-5

Description

Potassium fluoride dihydrate is an inorganic compound with the chemical formula KF·2H₂O. It is a white, crystalline solid that is highly soluble in water. This compound is commonly used in various industrial and chemical processes due to its ability to provide fluoride ions.

Scientific Research Applications

Potassium fluoride dihydrate has a wide range of applications in scientific research:

Chemistry: Used as a source of fluoride ions in various chemical reactions, including the synthesis of organofluorine compounds.

Biology: Employed in the study of enzyme mechanisms and as a fluoride ion source in biological assays.

Medicine: Investigated for its potential use in dental care products due to its fluoride content.

Industry: Utilized as a fluxing agent in metallurgical processes and as a stationary phase in gas chromatography

Mechanism of Action

Target of Action

Potassium fluoride dihydrate primarily targets the fluoride ion (F-) . The fluoride ion is a source of active fluoride and plays a crucial role in various chemical reactions .

Mode of Action

This compound dissociates into potassium ions (K+) and fluoride ions (F-) in solution . The fluoride ion can interact with other substances to initiate chemical reactions. For instance, it can be used in combination with tetra-n-butylammonium chloride to generate tetrabutylammonium fluoride in situ . This reaction can catalyze the esterification of carboxylic acids with alkyl halides .

Biochemical Pathways

The fluoride ion from this compound can affect various biochemical pathways. It can catalyze the esterification of carboxylic acids with alkyl halides, leading to the formation of esters . It can also catalyze the ring-opening of aziridines . These reactions are crucial in organic synthesis and can lead to the production of a wide range of organic compounds.

Pharmacokinetics

It’s known that the compound is soluble in water , which suggests it could be readily absorbed and distributed in the body

Result of Action

The result of this compound’s action is the production of active fluoride ions, which can participate in various chemical reactions . These reactions can lead to the synthesis of a wide range of organic compounds, depending on the specific reactants and conditions .

Action Environment

The action of this compound can be influenced by environmental factors such as temperature and pH. For instance, the compound has a melting point of 41°C , suggesting that its physical state and reactivity could change at high temperatures The presence of other ions or substances in the environment could also affect its reactivity and stability

Safety and Hazards

Like other sources of the fluoride ion, F−, KF is poisonous, although lethal doses approach gram levels for humans. It is harmful by inhalation and ingestion. It is highly corrosive, and skin contact may cause severe burns. It is recommended to wear personal protective equipment/face protection, avoid getting it in eyes, on skin, or on clothing, avoid dust formation, use only under a chemical fume hood, do not breathe (dust, vapor, mist, gas), and do not ingest.

Biochemical Analysis

Biochemical Properties

Potassium fluoride dihydrate acts as a source of active fluoride ion in biochemical reactions . The fluoride ion is known to interact with various enzymes and proteins, often resulting in the inhibition of these biomolecules . The exact nature of these interactions can vary, but they often involve the fluoride ion binding to the active site of an enzyme, thereby preventing the enzyme from carrying out its normal function .

Cellular Effects

Exposure to high concentrations of fluoride, such as those provided by this compound, can result in a wide array of toxicity phenotypes. This includes oxidative stress, organelle damage, and apoptosis in single cells, and skeletal and soft tissue damage in multicellular organisms . The mechanism of fluoride toxicity can be broadly attributed to four mechanisms: inhibition of proteins, organelle disruption, altered pH, and electrolyte imbalance .

Molecular Mechanism

The molecular mechanism of action of this compound is largely due to the fluoride ion it provides. Fluoride ions are known to inhibit various enzymes, often by binding to the active site of the enzyme and preventing normal function . This can result in changes in gene expression and cellular metabolism .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. For example, prolonged exposure to this compound can lead to increased toxicity phenotypes, including oxidative stress and organelle damage . Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For example, fluoride toxicity has been observed in animals exposed to high concentrations of fluoride, with symptoms including dental mottling and skeletal changes . The specific effects of this compound on animal models have not been extensively studied.

Metabolic Pathways

This compound is involved in various metabolic pathways due to the fluoride ion it provides. Fluoride ions can interact with many cations, including hydrogen and a wide variety of metals

Transport and Distribution

The transport and distribution of this compound within cells and tissues is not well studied. Given that fluoride ions can readily associate with metals , it is possible that this compound could interact with various transporters or binding proteins.

Subcellular Localization

Given its role as a source of fluoride ions, it is likely that this compound could be found in various subcellular compartments depending on the specific cellular context .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium fluoride dihydrate can be synthesized by reacting potassium carbonate with hydrofluoric acid. The reaction produces potassium bifluoride, which upon heating, yields potassium fluoride. The overall reaction is as follows: [ K_2CO_3 + 4HF \rightarrow 2KHF_2 + H_2O + CO_2 ] [ KHF_2 \rightarrow KF + HF ]

Industrial Production Methods: In industrial settings, this compound is often produced by dissolving potassium hydroxide or potassium carbonate in water and then introducing pure hydrofluoric acid. The solution is allowed to settle, filtered, and then concentrated under vacuum to obtain the crystalline product .

Types of Reactions:

Substitution Reactions: this compound is commonly used in nucleophilic substitution reactions, such as the Finkelstein reaction, where it converts chlorocarbons into fluorocarbons.

Complex Formation: It can form complexes with various metal ions, acting as a complexing agent.

Common Reagents and Conditions:

Reagents: Hydrofluoric acid, potassium carbonate, potassium hydroxide.

Conditions: Reactions typically occur in aqueous solutions and may require heating to facilitate the formation of the desired products.

Major Products:

Fluorocarbons: Formed through substitution reactions.

Metal Complexes: Formed when this compound acts as a complexing agent

Comparison with Similar Compounds

Sodium Fluoride (NaF): Similar in providing fluoride ions but differs in solubility and reactivity.

Calcium Fluoride (CaF₂): Less soluble in water and used primarily in optical applications.

Ammonium Fluoride (NH₄F): Used in etching and cleaning processes.

Uniqueness of Potassium Fluoride Dihydrate: this compound is unique due to its high solubility in water and its ability to act as a strong fluoride ion source. This makes it particularly useful in applications requiring efficient fluoride ion delivery, such as in nucleophilic substitution reactions and complex formation .